Cas no 1241871-28-2 (LaxiraceMosin H)

• Product Name: LaxiraceMosin H
• CAS No: 1241871-28-2
• Molecular Formula: C₂₆H₃₅NO₃
• Molecular Weight: 409.561
• CID: 837422
• PubChem ID: 46918651

LaxiraceMosin H Properties

Names and Identifiers

• LaxiraceMosin H
• Laxiracemosine H
• 3-[(5alpha,13alpha,14beta,17alpha)-4,4,14-Trimethyl-3-oxoandrost-7-en-17-yl]-1H-pyrrole-2,5-dione
• [ "" ]
• Q27137352
• 3-[(5,13,14,17)-4,4,14-Trimethyl-3-oxoandrost-7-en-17-yl]-1H-pyrrole-2,5-dione; Laxiracemosine H
• CHEBI:69007
• HY-N3396
• CS-0024104
• CHEMBL1835389
• 3-[(5R,9R,10R,13S,14S,17R)-4,4,10,13,14-pentamethyl-3-oxo-1,2,5,6,9,11,12,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl]pyrrole-2,5-dione
• 1241871-28-2
• AKOS040761977
• 3-((5R,9R,10R,13S,14S,17R)-4,4,10,13,14-pentamethyl-3-oxo-1,2,5,6,9,11,12,15,16,17-decahydrocyclopenta(a)phenanthren-17-yl)pyrrole-2,5-dione
• DA-64886
• 3-((5alpha,13alpha,14beta,17alpha)-4,4,14-trimethyl-3-oxoandrost-7-en-17-yl)-1H-pyrrole-2,5-dione

• InChIKey： MBOKEBRRTSUMOO-CVRFEKSNSA-N
• Inchi： InChI=1S/C26H35NO3/c1-23(2)19-7-6-18-17(24(19,3)11-10-20(23)28)9-13-25(4)16(8-12-26(18,25)5)15-14-21(29)27-22(15)30/h6,14,16-17,19H,7-13H2,1-5H3,(H,27,29,30)/t16-,17-,19-,24+,25-,26+/m0/s1
• SMILES： CC1(C2CC=C3C(C2(CCC1=O)C)CCC4(C3(CCC4C5=CC(=O)NC5=O)C)C)C

Computed Properties

• Exact Mass: 409.26169398g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 409.26169398g/mol
• Heavy Atom Count: 30
• Complexity: 927
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.5
• Topological Polar Surface Area: 63.2Ų

Experimental Properties

• Boiling Point: 539.7±50.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.4 mmHg at 25°C
• Flash Point: 149.8±30.3 °C
• Color/Form: Powder
• Density: 1.2±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Oxosteroids